2-chloro-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzenesulfonamide
• InChI: InChI=1S/C13H14ClNO3S2/c14-10-4-1-2-6-13(10)20(17,18)15-8-7-11(16)12-5-3-9-19-12/h1-6,9,11,15-16H,7-8H2
• InChI Key: YERLJUCDNFKHPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCCC(C2=CC=CS2)O)Cl
• Molecular Formula: C13H14ClNO3S2
• Molecular Weight: 331.8 g/mol

Description

Synthesis Analysis

Thiophene derivatives, such as CTB, can be synthesized through various methods. One common method is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives. Another method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents. Additionally, the condensation reaction of thioglycolic acid derivatives with α,β-acetylenic ester under basic conditions generates 3-hydroxy-2-thiophene carboxylic derivatives.

Molecular Structure Analysis

The molecular structure of CTB includes a thiophene ring, which is a five-membered ring made up of one sulfur atom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

Thiophene derivatives, including CTB, are involved in various chemical reactions. For instance, the Gewald reaction and the Paal–Knorr reaction are significant synthetic methods to thiophene derivatives. These reactions involve condensation processes that result in the formation of aminothiophene derivatives and 3-hydroxy-2-thiophene carboxylic derivatives.

Future Directions

Thiophene derivatives, including CTB, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. This has attracted great interest in industry as well as academia. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Mode of Action

The mode of action of this compound is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Thiophene nucleus containing compounds show various activities, for example, they can act as anti-inflammatory agents, serotonin antagonists, and are used in the treatment of Alzheimer’s .

Action Environment

For example, the presence of other compounds, pH levels, temperature, and other factors can influence the efficacy and stability of these compounds .